Cas no 1361885-33-7 (4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid
• CAS No: 1361885-33-7
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933623
• Update Time: 2025-06-27

4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10BrF2NO2/c1-5-6(4-11)2-7(3-8(15)16)14-9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： UPKQBRMKRCJXDM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC(=O)O)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

Professional Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic Acid (CAS No. 1361885-33-7)

4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid, with the CAS number 1361885-33-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a bromomethyl group and a difluoromethyl substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid molecule exhibits a high degree of reactivity due to the electrophilic nature of the bromomethyl group. This reactivity allows for various functionalization strategies, making it an excellent building block for constructing more complex molecules. In recent years, there has been growing interest in the development of novel pyridine-based drugs, particularly those targeting neurological and inflammatory diseases. The combination of the difluoromethyl group and the carboxylic acid moiety in this compound suggests potential applications in modulating enzyme activity and receptor binding, which are crucial aspects of drug design.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. The presence of two fluorine atoms in 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid may contribute to enhanced binding interactions with biological targets, thereby improving the efficacy of potential drug candidates. For instance, fluorinated pyridines have been shown to enhance the potency and selectivity of kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases.

In addition to its synthetic utility, 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid has been explored in various preclinical studies as a precursor for more complex pharmacophores. Researchers have utilized this compound to develop novel analogs with improved pharmacokinetic profiles and reduced side effects. The carboxylic acid group provides a site for further derivatization, allowing for the creation of esters, amides, or other functional groups that can enhance solubility or bioavailability. These modifications are critical in optimizing drug candidates for clinical translation.

The< strong>Bromomethyl group in 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid also facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures. Biaryl motifs are prevalent in many bioactive molecules and have been associated with significant therapeutic effects. By leveraging the reactivity of the bromomethyl group, researchers can efficiently integrate this compound into larger molecular frameworks, enabling the synthesis of structurally diverse libraries for high-throughput screening.

The< strong>difluoromethyl substituent is another key feature that contributes to the unique properties of this compound. Difluorinated compounds often exhibit improved metabolic stability due to the electron-withdrawing effect of fluorine atoms, which can reduce susceptibility to enzymatic degradation. This characteristic is particularly valuable in drug development, where long-term efficacy is often compromised by rapid metabolism. Additionally, difluorinated moieties have been shown to enhance binding affinity by increasing lipophilicity and reducing polar surface area. These attributes make 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid a promising candidate for further investigation.

Recent advances in computational chemistry have also facilitated the exploration of novel derivatives based on 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid. Molecular modeling techniques can predict the binding modes and interactions of this compound with biological targets, providing insights into its potential therapeutic applications. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds more efficiently. This interdisciplinary approach is increasingly important in modern drug development pipelines.

The versatility of 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid extends beyond its role as a synthetic intermediate. It has been utilized in various chemical transformations that highlight its adaptability to different reaction conditions. For example, it can undergo nucleophilic substitution reactions to introduce diverse functional groups at specific positions within the pyridine ring. These reactions are fundamental in constructing complex molecular architectures and have been instrumental in developing new therapeutic agents.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No.< strong>1361885-33-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and development. The combination of reactivity provided by the bromomethyl group and the physicochemical advantages offered by the difluoromethyl substituent positions this compound as a valuable tool for medicinal chemists. As research continues to uncover new applications for pyridine derivatives, 4-(Bromomethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid is likely to play an increasingly important role in shaping future therapeutic strategies.